3-(2-aminophenyl)-6-methyl-2H-1,2,4-triazin-5-one

• IUPAC Name: 3-(2-aminophenyl)-6-methyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H10N4O/c1-6-10(15)12-9(14-13-6)7-4-2-3-5-8(7)11/h2-5H,11H2,1H3,(H,12,14,15)
• InChI Key: GHPKGKUELOGSIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=NC1=O)C2=CC=CC=C2N
• Molecular Formula: C10H10N4O
• Molecular Weight: 202.21 g/mol

Description

3-(2-aminophenyl)-6-methyl-2H-1,2,4-triazin-5-one is a chemical compound listed in the PubChem database. It is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications.

Preparation Methods

The preparation of 3-(2-aminophenyl)-6-methyl-2H-1,2,4-triazin-5-one involves several synthetic routes and reaction conditions. The specific methods used can vary depending on the desired purity and yield of the compound. Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high efficiency and cost-effectiveness.

Chemical Reactions Analysis

3-(2-aminophenyl)-6-methyl-2H-1,2,4-triazin-5-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(2-aminophenyl)-6-methyl-2H-1,2,4-triazin-5-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it is studied for its potential effects on biological systems. In medicine, it is investigated for its potential therapeutic properties. In industry, it is used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 3-(2-aminophenyl)-6-methyl-2H-1,2,4-triazin-5-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The specific molecular targets and pathways involved can vary depending on the specific application of the compound.

Comparison with Similar Compounds

3-(2-aminophenyl)-6-methyl-2H-1,2,4-triazin-5-one is unique in its chemical structure and properties, which distinguish it from other similar compounds. Some similar compounds include those with similar chemical structures or functional groups. The uniqueness of this compound lies in its specific chemical properties and the specific applications for which it is used.

Conclusion

This compound is a versatile chemical compound with a wide range of applications in scientific research and industry. Its unique chemical properties and interactions with molecular targets make it valuable in various fields, including chemistry, biology, medicine, and industry.